Cas no 2680801-75-4 (4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid)

4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid is a specialized organic compound featuring a tetrahydronaphthalene core with a trifluoroacetamido group and a carboxylic acid functionality. Its structural complexity makes it valuable in synthetic chemistry, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of the trifluoroacetamido moiety enhances reactivity and stability, while the carboxylic acid group provides versatility for further derivatization. The 4,4-dimethyl substitution contributes to steric control in reactions, improving selectivity. This compound is well-suited for applications requiring precise molecular modifications, offering synthetic chemists a robust building block for developing novel bioactive molecules.
4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid structure
2680801-75-4 structure
Product Name:4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
CAS No:2680801-75-4
MF:C15H16F3NO3
MW:315.287654876709
CID:5634027
PubChem ID:165927837
Update Time:2025-05-19

4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2680801-75-4
    • 4,4-dimethyl-1-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
    • EN300-28292966
    • 4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
    • Inchi: 1S/C15H16F3NO3/c1-13(2)7-8-14(12(21)22,19-11(20)15(16,17)18)10-6-4-3-5-9(10)13/h3-6H,7-8H2,1-2H3,(H,19,20)(H,21,22)
    • InChI Key: UKJSAGGMKURDBO-UHFFFAOYSA-N
    • SMILES: FC(C(NC1(C(=O)O)C2C=CC=CC=2C(C)(C)CC1)=O)(F)F

Computed Properties

  • Exact Mass: 315.10822786g/mol
  • Monoisotopic Mass: 315.10822786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 66.4Ų

4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Pricemore >>

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Additional information on 4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid

Comprehensive Overview of 4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS No. 2680801-75-4)

4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS No. 2680801-75-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of tetrahydronaphthalene derivatives, which are known for their versatility in drug discovery and material science. The presence of a trifluoroacetamido group and a carboxylic acid moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

Researchers and industry professionals often search for CAS 2680801-75-4 or 4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid to explore its synthetic pathways, physicochemical properties, and potential applications. The compound's tetrahydronaphthalene core is particularly interesting because it mimics bioactive scaffolds found in natural products and FDA-approved drugs. This structural similarity has led to investigations into its role as a building block for drug candidates, especially in targeting metabolic disorders and inflammatory diseases.

One of the trending topics in organic chemistry is the development of fluorinated compounds, and this molecule fits perfectly into that narrative. The trifluoroacetamido group enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. Recent studies highlight the growing demand for fluorinated intermediates in medicinal chemistry, making CAS 2680801-75-4 a subject of interest for researchers aiming to improve drug bioavailability and efficacy.

From a synthetic chemistry perspective, the carboxylic acid functionality in 4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid allows for further derivatization, such as amide bond formation or esterification. This flexibility is highly valued in combinatorial chemistry and high-throughput screening, where rapid modification of core structures is essential. The compound's tetrahydronaphthalene backbone also offers opportunities for ring functionalization, enabling the creation of diverse chemical libraries.

Environmental and regulatory considerations are another hot topic in the chemical industry. While 4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid is not classified as hazardous, its synthesis and handling require adherence to standard laboratory safety protocols. Researchers frequently inquire about green chemistry alternatives for producing such intermediates, reflecting the industry's shift toward sustainable practices. The compound's potential applications in biodegradable materials and eco-friendly agrochemicals further align with these global trends.

In summary, 4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS No. 2680801-75-4) represents a promising candidate for advancing research in medicinal chemistry, material science, and sustainable industrial applications. Its structural complexity and functional groups make it a valuable tool for scientists exploring new frontiers in organic synthesis and drug development.

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